Journal Name:Journal of Microwave Power and Electromagnetic Energy
Journal ISSN:0832-7823
IF:1.85
Journal Website:http://jmpee.org/
Year of Origin:0
Publisher:Taylor and Francis Inc.
Number of Articles Per Year:15
Publishing Cycle:
OA or Not:Not
Numerical modeling of a cohesively separating soil layer in consideration of locally varying soil distribution
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-06-28 , DOI: 10.1007/s00231-023-03394-4
Predicting the cleaning time required to remove a thin layer of soil is a challenging task and subject of current research. One approach to tackle this problem is the decomposition into physical sub-problems which are modelled separately and the subsequent synthesis of these models. In this paper, an existing model for adhesive detachment is extended for the prediction of the cleaning time of cohesively separating soil layers. The extension is based on measurements of the pull-off forces and their correlation to the local water mass fraction. The resulting new model is validated using cleaning experiments with starch in a fully developed channel flow. Furthermore, an inhomogeneous soil distribution and its effect on cleaning results like cleaning time and removal rate is investigated. It is shown that accounting for the local soil distribution in the model leads to a significant improvement of the prediction of the cleaning behaviour.
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Generation of experimental data for model training to optimize fouling prediction
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-07-25 , DOI: 10.1007/s00231-023-03393-5
To successfully deal with a complex fouling problem usually entails a good understanding based on a broad spectrum of additional data. Meanwhile, a huge amount of process data is recorded and may be utilized to create a better understanding and prediction of the fouling status of an apparatus or the entire production plant. We propose a systematic approach to generate training data in a pipe fitting as a pre-step before the potential use of the entire data set of the production plant, irrespective of the relevance for the fouling prediction. Therefore, a temperature-based detection of the heat transfer resistance of plastic discs (representing 'artificial’ fouling) and a particulate material deposition (representing ‘real’ fouling) was applied in a pipe fitting obtaining reproducible results. The parameter variation experiments exhibit linear fouling curves and are therefore very suitable for model training. The temperature measurements confirm a correlation between the obtained temperature drop and the layer thickness of the plastic discs as well as the deposited particle fouling mass.
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A
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-06-10 , DOI: 10.1007/s00231-023-03378-4
Capillary evaporation has been valued as an effective mass transfer strategy and the equations associated with environmental and physical parameters can be used to guide the industrial application of capillary evaporation. A combined capillary evaporation experimental setup was constructed to determine the evaporation rates of 1,2-Propylene Glycol (PG)-Vegetable Glycerin (VG) binary mixtures in molar ratios of 1:9, 3:7, 5:5, and 7:3 at 170 ℃, 180 ℃, 190 ℃, 200 ℃ and 210 ℃ in capillary tubes with internal diameters of 0.3 mm, 0.5 mm, 0.6 mm and 0.7 mm, respectively. The results show that the Conjugate Evaporation Mass Transfer (CEMT) model which combined the environmental and physical parameters established in this study and its parameters for "training-test" method regression can predict the evaporation rates with an average error of less than 15% between the theoretical prediction and the experimental data. The total evaporation rate increases linearly with the increase of internal diameter, which is related to the increase of curved surface area and the increase of the ratio of saturated vapor pressure between the curved interface and plane. However, the evaporation rate per unit area decreases with the increase in pipe diameter. The evaporation temperature and the proportion of the light component are related to superheat and Marangoni convection, and the Ma number shows a positive correlation with the total evaporation rate. The method and results of this model provide method guidance and data reference for the investigation of capillary evaporation characteristics of binary mixtures.
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The influence of plates corrugations angle on PHE thermal performance in condensing of steam with the presence of air
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-03-27 , DOI: 10.1007/s00231-023-03361-z
The process of steam condensation in the presence of non-condensing air inside channels of Plate Heat Exchanger (PHE) is investigated based on experimental data and the results of mathematical modelling. The model consists of a system of ordinary differential equations with nonlinear right parts, solved numerically on a computer. It describes the local process parameters distribution in channel. Each of the PHE tested samples consists of four corrugated plates with three channels between them for the flow of hot and cold streams. The experimental samples have different angles of corrugations to the longitudinal plate axis (60°, 45° and 30°). The applicability of heat-momentum and heat-mass transport analogies for such channels was confirmed, as also the preservation of the Equation for the correction on effect of transverse mass flux in criss-cross flow channels. The specific form of such Equation is proposed. It allows mathematical modelling of steam-air mixture condensation using single-phase correlations for PHE channels. The intensification of overall heat transfer compared to condensation in flat wall channels is observed. It enables the decrease of PHE heat transfer area from 2 up to 4 times compared to a flat wall channel for the same process conditions.
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Investigation of the flow boiling performance in mini channel with micro pin fin
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-03-07 , DOI: 10.1007/s00231-023-03353-z
Flow boiling in micro pin fin arrays is an effective way to solve the heat dissipation problem. However, studies on the flow boiling performance of pin fin arrays with different structural parameters are still insufficient, especially for the application of long channels for practical evaporators in aircraft environmental control systems. In this paper, the flow boiling performance of R134a was experimentally investigated in a 300 mm long mini channel with micro pin fin arrays. The mass fluxes, heat fluxes, inlet saturation pressures and vapor qualities were in ranges of 200 -500 kg/(m2s), 15–30 kW/m2, 500–700 kPa and 0.05–0.90, respectively. The local heat transfer coefficient and pressure drop of staggered diamond pin fin arrays with different channel widths of 1.0, 1.2 and 1.4 mm were comprehensively studied. Subsequently, the performance analysis of the above channels was carried out. Results indicate that the nucleate boiling and convective boiling together govern the two-phase flow boiling heat transfer in the pin fin array. In particular, the increase in channel width delays the transition to convective boiling dominated flow. The local heat transfer coefficient increases with mass flux. However, in the high vapor quality region, the flow disturbance caused by a large mass flux may suppress the heat transfer, as high-speed gas destroys the continuous thin liquid film on the walls. Furthermore, the influence of saturation pressure on the heat transfer coefficient is reversed with the increase in vapor quality. Additionally, the performance analysis indicated better performance of the pin fin array at low vapor quality regions and small mass flux. Significantly, the best performance was obtained in pin fin array with a channel width of 1.4 mm, due to a drastic increase in two-phase pressure drop compared to heat transfer. Finally, a new correlation with the consideration of pin fin array structure parameters was proposed with an overall mean absolute deviation of 16.2%. This new correlation is proved to have an obvious accuracy improvement in predicting the flow boiling local heat transfer coefficient of R134a in a mini channel with pin fin arrays. The present work can provide critical information for the design optimization of a mini channel two-phase heat exchanger with pin fin arrays.
Detail
Determining the fouling tendency of different feedstocks in the Fouling Assessment Setup
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-06-26 , DOI: 10.1007/s00231-023-03396-2
The use of heavier feedstocks, or even the possibility of direct conversion of crude oil into chemicals has created new challenges for the steam cracking process, as severe fouling in the different sections of steam crackers is observed then. In order to obtain a more fundamental understanding about the fouling phenomenon and its relation to feedstock composition and process conditions the “Fouling Assessment SeTup (FAST)” was developed. This experimental unit was used to determine the fouling tendency of a heavy hydrocarbon mixture (HHM) in the different sections of a steam cracker, i.e. convection, radiant, and transfer line heat exchanger (TLE) sections via a post cracking decoking procedure and the continuous weighting of a suspended coupon in TLE with a Magnetic Suspension Balance (MSB). Additionally, a fouling mitigation concept of wetting fluid injection in TLE via an in-house apparatus was tested. The injection of a paraffinic fluid substantially reduced fouling in this section.
Detail
Effect of elliptical dimples on heat transfer performance in a shell and tube heat exchanger
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-04-29 , DOI: 10.1007/s00231-023-03367-7
The numerical simulation of a shell-and-tube heat exchanger (STHE) depends on a large number of computational cells. The number of computational cells increases dramatically with increasing heat transfer surfaces in heat exchangers, such as increasing the number of tubes or using dimples as modified surfaces. Computational cost is one of the critical parameters in many industrial applications for heat exchanger analysis. The present study uses the P-NTU thermal analysis method, proposes correlations to predict heat transfer inside and outside the tubes, and then analyzes the STHE with elliptical dimples. The analytical approach shows 0.8% and 9% errors for two STHEs with specified heat performance, which is entirely acceptable. Also, for the STHE with elliptical dimples, the results indicate a 40.6% increase in the heat capacity of STHE. Increasing the heat capacity of STHE by using modified surfaces such as dimples significantly reduces the dimensions and weight of STHE in industrial applications. Furthermore, the analytical method can be used for different types of dimples with different geometries and arrangements.
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Particulate fouling during boiling heat transfer and crystallization of CaCO3 aqueous solutions
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-02-25 , DOI: 10.1007/s00231-023-03347-x
Several experiments have been performed to investigate the effects of operational parameters such as bulk temperature, heat flux, and fluid flow rate on calcium carbonate (CaCO3) fouling under single phase forced convection (FC) and two-phase subcooled flow boiling (SFB) conditions. Since no particle filtration was performed in the experimental loop, the presence of suspended particles in the solution caused the formation of particulate fouling along with crystallization fouling. The obtained combined crystallization and particulate fouling complicated the analysis of the effects of the parameters which has been rarely studied. Results show that contrary to previous findings, no induction period was observed, and the fouling curves had an asymptotic trend like the particulate fouling curves. On the other hand, contrary to other observations considered the effects of bubble formation on the crystallization fouling as the cause of fouling intensification, in the present study, bubbles mitigated fouling formation. In addition, although CaCO3 is a reverse solubility salt, it was observed that increasing heat flux decreased the amount of deposition. It is mainly due to the formation of more aragonite polymorphs at higher heat fluxes, which are more brittle and more easily removed by bubbles activity at high fluxes.
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Microwave drying of garlic (Allium sativum L.) leaves: kinetics modelling and changes in phenolic compounds profile
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-04-01 , DOI: 10.1007/s00231-023-03359-7
Garlic (Allium sativum L.) leaves, or green garlic characterized by a mild flavour, were a rich source of biologically active compounds as was found in garlic cloves. Influence of microwave drying (100–450 W) on the color, phenolics profile and radical scavenging activity of garlic leaves was studied. Effect of microwave power density level (W/g DM) on drying kinetics modelling was also investigated. Page’s model was found to be the best for fitting the experimental drying kinetics. Specific energy consumption increased with increasing microwave power from 80 to 137 MJ/kg of water at 100 and 450 W, respectively, whereas the energy efficiency decreased. Drying at 450 W produced a very distinct product because the sample’s ΔE value (24.87) was higher than those dried at lower microwave powers (ΔE = 14.66–16.86). Analysis by liquid chromatography coupled with mass spectrometry of garlic extracts resulted in identification of 5 phenolic acids and 11 flavonoids. Total identified phenolics in the fresh leaves was 1.28 mg/g extract, which increased for dried leaves at 100 W (5.6 mg/g extract), then gradually decreased to 2.7 mg/g extract at 450 W. Quercetin 3-O-rhamnoside was the main flavonoid extracted with 4 mg/g extract for the sample dried at 100 W. Drying garlic leaves at 100 W seems to be better in terms of lowest specific energy consumption and maximum phenolics extraction yield (12.45 g extract/100 g DM) and thereby enhanced antioxidant activity as evaluated by DPPH• radical-scavenging activity.Graphical Abstract
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Experimental and numerical investigations of a single turn pulsating heat pipe using distilled water including micro-coppers
Journal of Microwave Power and Electromagnetic Energy ( IF 1.85 ) Pub Date: 2023-03-29 , DOI: 10.1007/s00231-022-03338-4
In this work, experimental and numerical investigations were performed to evaluate the heat transfer efficiency of a single turn pulsating heat pipe by using distilled water as base fluid and distilled water with micro particles (micro-coppers). The pulsating heat pipe was manufactured with copper capillary tube by choosing the internal and external diameter 4 mm and 6 mm, respectively. The effect of filling ratio (40, 50 and 60%), heat input (20, 30, 40, 50 and 60 W) and concentrations of micro-coppers (0.0625 g ml−1 and 0.125 g ml−1) in distilled water as base fluid were studied. Experimental findings displayed that the thermal resistance of the system using micro-coppers declined with enhancement in the concentration of micro-coppers and filling ratio. Furthermore, utilizing micro-coppers decreased the thermal resistance of the system up to 37.61%. The volume of fluid, K-epsilon, and discrete phase models were used to investigate the system numerically. In the model solution, the pressure velocity coupling was considered as SIMPLE. Momentum, volume fraction and energy were taken as second order upwind. Results from computational fluid dynamics depicted that the thermal conductivity of distilled water and the fluid with micro-coppers is enhanced with an increase in temperature. Finally, a new empirical relation is proposed by present results with the mean deviation of 3.6%. The adjusted R-squared and predicted R-squared of the suggested correlation were 0.976 and 0.948 respectively, which represents reasonable agreement in comparison with experimental results.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENGINEERING, CHEMICAL 工程:化工4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0.00 30 Science Citation Index Expanded Not